Copper(II) Sulfate Pentahydrate
Copper(II) Sulfate Pentahydrate
Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992)
Copper(II) sulfate pentahydrate is the pentahydrate of copper(2+) sulfate. A bright blue crystalline solid. It is a hydrate and a metal sulfate. It contains a copper(II) sulfate.
A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae.
Copper(II) sulfate pentahydrate is the pentahydrate of copper(2+) sulfate. A bright blue crystalline solid. It is a hydrate and a metal sulfate. It contains a copper(II) sulfate.
A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae.
Brand Name:
Vulcanchem
CAS No.:
7758-99-8
VCID:
VC0052450
InChI:
InChI=1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2
SMILES:
O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
Molecular Formula:
CuSO4.5H2O
CuSO4·5H2O
CuH10O9S
CuSO4·5H2O
CuH10O9S
Molecular Weight:
249.69 g/mol
Copper(II) Sulfate Pentahydrate
CAS No.: 7758-99-8
Reference Standards
VCID: VC0052450
Molecular Formula: CuSO4.5H2O
CuSO4·5H2O
CuH10O9S
Molecular Weight: 249.69 g/mol
CAS No. | 7758-99-8 |
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Product Name | Copper(II) Sulfate Pentahydrate |
Molecular Formula | CuSO4.5H2O CuSO4·5H2O CuH10O9S |
Molecular Weight | 249.69 g/mol |
IUPAC Name | copper;sulfate;pentahydrate |
Standard InChI | InChI=1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2 |
Standard InChIKey | JZCCFEFSEZPSOG-UHFFFAOYSA-L |
SMILES | O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2] |
Canonical SMILES | O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2] |
Boiling Point | 1207 °F at 760 mm Hg (decomposes) (NTP, 1992) DECOMP ABOVE 150 °C WITH -5H2O |
Colorform | Large, blue or ultramarine, triclinic crystals or blue granules or light-blue powde |
Density | 2.284 (NTP, 1992) 2.286 @ 15.6 °C/4 °C 2.3 g/cm³ |
Melting Point | 297 °F (dehydrates) (NTP, 1992) Decomp above 110 °C |
Physical Description | Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992) BLUE SOLID IN VARIOUS FORMS. |
Description | Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992) Copper(II) sulfate pentahydrate is the pentahydrate of copper(2+) sulfate. A bright blue crystalline solid. It is a hydrate and a metal sulfate. It contains a copper(II) sulfate. A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae. |
Shelf Life | INDEFINITE WHEN KEPT DRY; STABLE TO HEAT, COLD, & LIGHT. |
Solubility | greater than or equal to 100 mg/mL at 70° F (NTP, 1992) 31.6 g/100 cc water @ 0 °C, 203.3 g/100 cc @ 100 °C 1 g in about 500 ml alcohol In water: 148 g/kg @ 0 °C; 230.5 gkg @ 25 °C; 335 g/kg @ 50 °C; 736 g/kg @ 100 °C Practically insol in most organic solvents. 1 g in 3 ml glycerine 15.6 g/100 cc methanol @ 18 °C Soluble in methanol (15.6 g/100 ml solution) but insoluble in ethanol; it readily forms soluble alkaline complexes at sufficiently high concentrations of amines or alkali cyanides. In water, 3.2X10+4 mg/l @ 20 °C Solubility in water, g/100ml at 0 °C: 31.7 |
Synonyms | Sulfuric acid copper(2+) Salt (1:1) Pentahydrate; Copper Sulfate (CuSO4) Pentahydrate; Copper Sulfate Pentahydrate; Copper(2+) Sulfate Pentahydrate; Copper(II) Sulfate Pentahydrate; Cupric Sulfate Pentahydrate |
PubChem Compound | 24463 |
Last Modified | Nov 11 2021 |
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